Cas no 2411289-70-6 (2-Chloro-N-[(6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]propanamide)

• Product Name: 2-Chloro-N-[(6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]propanamide
• CAS No: 2411289-70-6
• MF: C₁₀H₁₂ClN₅O₂
• MW: 269.687580108643
• CID: 5355232
• Update Time: 2025-11-06

2-Chloro-N-[(6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)propanamide
• 2-Chloro-N-[(6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]propanamide
• Z3774972577

• Inchi： 1S/C10H12ClN5O2/c1-6(11)10(17)12-5-8-14-13-7-3-4-9(18-2)15-16(7)8/h3-4,6H,5H2,1-2H3,(H,12,17)
• InChI Key： AYQBXEDSBSVFGF-UHFFFAOYSA-N
• SMILES： ClC(C)C(NCC1=NN=C2C=CC(=NN12)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 306
• XLogP3: 0.2
• Topological Polar Surface Area: 81.4

Additional information on 2-Chloro-N-[(6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]propanamide

Introduction to 2-Chloro-N-[(6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]propanamide (CAS No. 2411289-70-6)

The compound 2-Chloro-N-[(6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]propanamide (CAS No. 2411289-70-6) is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of triazolo pyridazines, which are known for their unique structural properties and versatile applications. The molecule incorporates a chloro group, a methoxy substituent, and an amide functional group, making it a complex yet intriguing structure for further exploration.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only enhance the efficiency of the synthesis process but also ensure high purity and structural integrity of the final product. The incorporation of the chloro group in the molecule is particularly noteworthy, as it plays a pivotal role in modulating the compound's reactivity and biological activity.

One of the most promising applications of 2-Chloro-N-[(6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]propanamide lies in its potential as a lead compound in drug discovery. The presence of the triazolo pyridazine ring system is known to exhibit significant biological activity, particularly in targeting key enzymes and receptors involved in various disease pathways. Recent studies have demonstrated its potential as an anticancer agent, where it has shown remarkable efficacy in inhibiting the growth of cancer cells without causing significant toxicity to healthy cells.

The methoxy substituent on the triazolo pyridazine ring further enhances the compound's solubility and bioavailability, making it an ideal candidate for pharmacological studies. Additionally, the amide functional group contributes to its ability to form hydrogen bonds, which is crucial for its interaction with biological targets. These properties collectively make this compound a valuable asset in the development of novel therapeutic agents.

From a structural perspective, the molecule exhibits a high degree of symmetry and stability due to its rigid triazolo pyridazine core. This stability is further augmented by the electron-withdrawing effects of the chloro group, which helps in maintaining the overall electronic balance of the molecule. Such structural attributes are essential for ensuring the compound's stability under various reaction conditions and physiological environments.

In terms of synthesis, researchers have employed a variety of strategies to construct this complex molecule. One such approach involves the use of click chemistry, which facilitates the rapid assembly of complex structures through highly efficient coupling reactions. The use of such innovative techniques has not only streamlined the synthesis process but also opened up new avenues for exploring similar compounds with diverse substituents.

Looking ahead, ongoing research is focused on optimizing the compound's pharmacokinetic properties to enhance its efficacy as a therapeutic agent. This includes modifying its structure to improve its absorption, distribution, metabolism, and excretion (ADME) profiles. Additionally, efforts are being made to explore its potential as an inhibitor of specific molecular targets associated with neurodegenerative diseases and inflammatory conditions.

In conclusion, 2-Chloro-N-[(6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]propanamide (CAS No. 2411289-70-6) represents a cutting-edge advancement in organic chemistry with immense potential across multiple disciplines. Its unique structure, combined with its versatile functional groups and promising biological activity, positions it as a key player in future research and development endeavors.